Cas no 477857-99-1 (3-(4-Chlorophenyl)-5-(methylsulfanyl)-N-(4-phenoxyphenyl)thiophene-2-carboxamide)

• Product Name: 3-(4-Chlorophenyl)-5-(methylsulfanyl)-N-(4-phenoxyphenyl)thiophene-2-carboxamide
• CAS No: 477857-99-1
• MF: C₂₄H₁₈ClNO₂S₂
• MW: 451.98822259903
• CID: 6629490
• PubChem ID: 2767961
• Update Time: 2024-01-04

3-(4-Chlorophenyl)-5-(methylsulfanyl)-N-(4-phenoxyphenyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 11P-561S
• 3-(4-chlorophenyl)-5-(methylsulfanyl)-N-(4-phenoxyphenyl)thiophene-2-carboxamide
• AKOS005079056
• 477857-99-1
• 3-(4-chlorophenyl)-5-methylsulfanyl-N-(4-phenoxyphenyl)thiophene-2-carboxamide
• Oprea1_019829
• 3-(4-chlorophenyl)-5-(methylsulfanyl)-N-(4-phenoxyphenyl)-2-thiophenecarboxamide
• 2-Thiophenecarboxamide, 3-(4-chlorophenyl)-5-(methylthio)-N-(4-phenoxyphenyl)-
• 3-(4-Chlorophenyl)-5-(methylsulfanyl)-N-(4-phenoxyphenyl)thiophene-2-carboxamide

• Inchi： 1S/C24H18ClNO2S2/c1-29-22-15-21(16-7-9-17(25)10-8-16)23(30-22)24(27)26-18-11-13-20(14-12-18)28-19-5-3-2-4-6-19/h2-15H,1H3,(H,26,27)
• InChI Key： SFRPSOFCVZXRTQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C(SC)SC=1C(NC1C=CC(=CC=1)OC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 451.0467489g/mol
• Monoisotopic Mass: 451.0467489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 91.9Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 537.5±50.0 °C(Predicted)
• pka: 11.02±0.70(Predicted)